Cas no 1157107-40-8 (N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 1157107-40-8
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• MDL: MFCD12639021
• CID: 5206029
• PubChem ID: 43394182
• Update Time: 2025-08-02

N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxycyclohexyl)-2-(trimethyl-1H-pyrazol-4-yl)acetamide
• N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
• Z216422694
• 1H-Pyrazole-4-acetamide, N-(4-hydroxycyclohexyl)-1,3,5-trimethyl-

• MDL： MFCD12639021
• Inchi： 1S/C14H23N3O2/c1-9-13(10(2)17(3)16-9)8-14(19)15-11-4-6-12(18)7-5-11/h11-12,18H,4-8H2,1-3H3,(H,15,19)
• InChI Key： VSTQFQPDWIVCFV-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(CC1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 265.179
• Monoisotopic Mass: 265.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2

Additional information on N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide

N-(4-Hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide

N-(4-Hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is a complex organic compound with the CAS registry number 1157107-40-8. This compound belongs to the class of acetamides, which are widely used in various chemical and pharmaceutical applications. The molecule consists of a cyclohexane ring substituted with a hydroxyl group at the 4-position and an acetamide group attached to a pyrazole ring. The pyrazole ring is further substituted with three methyl groups at positions 1, 3, and 5, making it a highly substituted heterocyclic structure.

The synthesis of N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide involves a series of carefully controlled reactions. The starting material typically includes a substituted pyrazole derivative and an appropriate cyclohexanol derivative. The reaction conditions are optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and minimizing environmental impact.

One of the most significant applications of this compound lies in its potential as a pharmaceutical intermediate. The presence of the hydroxycyclohexyl group and the substituted pyrazole ring provides a versatile platform for further functionalization. Researchers have explored its use in developing new antidepressant drugs, where the compound exhibits promising activity in preclinical studies. Additionally, the molecule has shown potential in anti-inflammatory therapies, with studies indicating its ability to modulate key inflammatory pathways.

Recent studies have also highlighted the role of N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide in neuroprotective agents. Its ability to cross the blood-brain barrier makes it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Clinical trials are currently underway to evaluate its efficacy and safety profiles in these therapeutic areas.

In addition to its pharmaceutical applications, this compound has found utility in the field of agricultural chemistry. It has been tested as a potential herbicide or fungicide, with early results suggesting moderate activity against various plant pathogens. However, further research is required to optimize its effectiveness and reduce any potential environmental risks.

The structural uniqueness of N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide also makes it an interesting candidate for materials science applications. Its ability to form stable crystalline structures under certain conditions has led to investigations into its use as a component in advanced polymers or electronic materials.

From a chemical standpoint, the compound exhibits interesting reactivity due to its combination of functional groups. The hydroxyl group on the cyclohexane ring can participate in hydrogen bonding, while the pyrazole ring provides aromatic stability and potential sites for further substitution. These properties make it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's molecular interactions. These studies have provided insights into its pharmacokinetic properties and binding affinities with various biological targets. Such information is crucial for guiding future drug development efforts and optimizing therapeutic outcomes.

In conclusion, N-(4-hydroxycyclohexyl)-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in fields ranging from pharmaceuticals to materials science. As ongoing research continues to uncover new uses and optimizations for this compound, its significance within the chemical community is expected to grow further.